3-Methoxycyclopent-2-enone
Cat. No. B1581325
CAS No.:
4683-50-5
M. Wt: 112.13 g/mol
InChI Key: DTWCFCILAJVNPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08530388B2
Procedure details
N-Bromosuccinimide (24.92 g, 0.140 mol) is added, portionwise over one hour, to a stirred solution of 3-methoxycyclopent-2-enone (14.95 g, 0.133 mol) in 1,2-dichloroethane (300 ml) at 0° C. in an amber flask. The reaction is stirred at 0° C. for a further 90 minutes and then any remaining solid is removed by filtration. The filtrate is evaporated under reduced pressure, and the residue is dissolved in warm toluene (600 ml) and washed quickly with ice-cold water (2×100 ml). The organic phase is dried over anhydrous magnesium sulfate, filtered and the filtrate is evaporated under reduced pressure until approximately 150 ml remains. The flask is cooled in an ice bath and left for 30 minutes. The resultant precipitate is removed by filtration, washed with hexane (50 ml) and dried to give 2-bromo-3-methoxycyclopent-2-enone (17.5 g, 69%).
Yield
69%
Identifiers
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REACTION_CXSMILES
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[Br:1]N1C(=O)CCC1=O.[CH3:9][O:10][C:11]1[CH2:15][CH2:14][C:13](=[O:16])[CH:12]=1>ClCCCl>[Br:1][C:12]1[C:13](=[O:16])[CH2:14][CH2:15][C:11]=1[O:10][CH3:9]
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Inputs
Step One
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Name
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|
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Quantity
|
24.92 g
|
|
Type
|
reactant
|
|
Smiles
|
BrN1C(CCC1=O)=O
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|
Name
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|
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Quantity
|
14.95 g
|
|
Type
|
reactant
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Smiles
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COC1=CC(CC1)=O
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|
Name
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|
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Quantity
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300 mL
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|
Type
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solvent
|
|
Smiles
|
ClCCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
|
Type
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CUSTOM
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|
Details
|
The reaction is stirred at 0° C. for a further 90 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
any remaining solid is removed by filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The filtrate is evaporated under reduced pressure
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DISSOLUTION
|
Type
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DISSOLUTION
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|
Details
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the residue is dissolved in warm toluene (600 ml)
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WASH
|
Type
|
WASH
|
|
Details
|
washed quickly with ice-cold water (2×100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic phase is dried over anhydrous magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the filtrate is evaporated under reduced pressure until approximately 150 ml
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The flask is cooled in an ice bath
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WAIT
|
Type
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WAIT
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|
Details
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left for 30 minutes
|
|
Duration
|
30 min
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resultant precipitate is removed by filtration
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WASH
|
Type
|
WASH
|
|
Details
|
washed with hexane (50 ml)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
90 min |
|
Name
|
|
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Type
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product
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|
Smiles
|
BrC=1C(CCC1OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.5 g | |
| YIELD: PERCENTYIELD | 69% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
